2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C26H21ClN2O4/c1-2-33-20-11-12-23-21(14-20)26(32)22(25(31)17-7-4-3-5-8-17)15-29(23)16-24(30)28-19-10-6-9-18(27)13-19/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key: UPEZMOLEGKLPBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C26H21ClN2O4
• Molecular Weight: 460.9 g/mol

Description

2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide is a chemical compound that belongs to the class of quinoline-based drugs. It is commonly known as BCA or BCA-1 and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of BCA is not fully understood. However, it is believed that BCA exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in the inflammatory and tumor pathways. BCA has also been shown to modulate the immune system and reduce oxidative stress.
Biochemical and Physiological Effects
BCA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), and reduce the expression of matrix metalloproteinases (MMPs). BCA has also been shown to induce apoptosis in cancer cells and reduce the growth and proliferation of tumor cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCA for lab experiments is its relatively low toxicity. BCA has been shown to have a low toxicity profile and is well-tolerated in animal studies. However, one of the limitations of BCA is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on BCA. One area of research is the development of more effective synthesis methods for BCA. Another area of research is the investigation of BCA's potential use in the treatment of neurodegenerative disorders. Additionally, further studies are needed to better understand the mechanism of action of BCA and to identify potential molecular targets for its therapeutic effects.

Synthesis Methods

The synthesis of BCA involves the reaction of 3-chloroaniline and 2-ethoxy-1-(4-oxo-3-phenylquinolin-1(4H)-yl)acetohydrazide in the presence of acetic acid and acetic anhydride. The resulting product is then treated with benzoyl chloride to obtain BCA.

Scientific Research Applications

BCA has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. BCA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.